2-hydroxy-6-Methylbenzoic Acid
2-hydroxy-6-Methylbenzoic Acid
2-hydroxy-6-Methylbenzoic acid is a constituent of G. anandria, a well-known traditional Chinese medicinal herb, and also produced in various fungi, including P. patulum, where it is a precursor to the toxin patulin (Item No. 11346). This polyketide is a key structural moiety for many different antibiotic and anticancer agents, including chlorothricin (Item No. 15501), maduropeptin, neocarzinostatin, and terreic acid.
Brand Name:
Vulcanchem
CAS No.:
567-61-3
VCID:
VC0161883
InChI:
InChI=1S/C8H8O3/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES:
CC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
2-hydroxy-6-Methylbenzoic Acid
CAS No.: 567-61-3
Reference Standards
VCID: VC0161883
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 567-61-3 |
|---|---|
| Product Name | 2-hydroxy-6-Methylbenzoic Acid |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 2-hydroxy-6-methylbenzoic acid |
| Standard InChI | InChI=1S/C8H8O3/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4,9H,1H3,(H,10,11) |
| Standard InChIKey | HCJMNOSIAGSZBM-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)O)C(=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)O)C(=O)O |
| Melting Point | 173.0 °C |
| Description | 2-hydroxy-6-Methylbenzoic acid is a constituent of G. anandria, a well-known traditional Chinese medicinal herb, and also produced in various fungi, including P. patulum, where it is a precursor to the toxin patulin (Item No. 11346). This polyketide is a key structural moiety for many different antibiotic and anticancer agents, including chlorothricin (Item No. 15501), maduropeptin, neocarzinostatin, and terreic acid. |
| Synonyms | 2,6-Cresotic Acid;6-Methylsalicylic Acid;6-MSA;NSC 403256;6-hydroxy-o-Toluic Acid |
| Reference | 1.He, F.,Wang, M.,Gao, M., et al. Chemical composition and biological activities of Gerbera anandria. Molecules 19(4), 4046-4057 (2014). |
| PubChem Compound | 11279 |
| Last Modified | Nov 11 2021 |
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